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WENZEL LH 65 Probe Calibration Technical
Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

common issues encountered during WENZEL LH 65 probe calibration.

Frequently Asked Questions (FAQs)
Q1: What is the purpose of probe calibration on the WENZEL LH 65?

A1: Probe calibration on a Coordinate Measuring Machine (CMM) like the WENZEL LH 65 is a

critical procedure to determine the precise effective diameter and center position of the stylus

tip relative to the machine's coordinate system.[1] This process ensures the accuracy and

reliability of all subsequent measurements by compensating for any mechanical and electronic

offsets in the probing system.

Q2: How often should I calibrate the probe on my WENZEL LH 65?

A2: The frequency of probe calibration depends on several factors, including the stability of the

measuring environment, the frequency of use, and the criticality of the measurements. As a

general guideline, it is recommended to perform a probe calibration at the beginning of each

measurement session, after a change of stylus or probe, or if there is a suspicion of a probe
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crash. Regular calibration, potentially on a weekly or even daily basis for high-usage systems,

is crucial for maintaining measurement accuracy.

Q3: What are the main types of probes used with the WENZEL LH 65 and do their calibration

procedures differ?

A3: The WENZEL LH 65 is compatible with a range of Renishaw probes, most commonly the

TP20/TP200 touch-trigger probes and the SP25M scanning probe.[2] The calibration

procedures for these probes differ slightly. Touch-trigger probes like the TP200 require the

measurement of a limited number of points on a reference sphere to determine the stylus tip's

center and effective diameter. In contrast, scanning probes like the SP25M require a more

complex calibration involving scanning across the reference sphere to characterize the probe's

performance over its measurement range, often using a non-linear, third-order polynomial

method.[3][4]

Q4: What is a "master probe" and why is it important for calibration?

A4: A "master probe" or reference probe is the first stylus tip that is calibrated and is used to

establish the location of the reference sphere in the CMM's coordinate system. All subsequent

stylus tip calibrations are then performed relative to this established sphere position. This

ensures that all probe tips are calibrated to the same reference, which is crucial for

measurement consistency when using multiple styli.

Q5: What does an "Out of Tolerance" error mean during calibration?

A5: An "Out of Tolerance" error during calibration indicates that the measured deviation of the

probe's performance exceeds a predefined acceptance limit.[5] This could be related to the

form, diameter, or centering of the stylus tip. The specific tolerance values are typically defined

in the measurement software (Metrosoft QUARTIS) and are based on the probe manufacturer's

specifications and the required measurement uncertainty for the application.

Troubleshooting Guides
This section provides solutions to common problems you may encounter during the WENZEL

LH 65 probe calibration process using Metrosoft QUARTIS software.
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Issue 1: Inconsistent Calibration Results or High
Standard Deviation
Symptoms:

The standard deviation reported after calibration is higher than the typical baseline for your

machine.

Repeated calibrations of the same probe yield significantly different results.

Possible Causes and Solutions:
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Cause Solution

Contaminated Stylus or Reference Sphere

Clean the stylus tip and the reference sphere

with a lint-free cloth and a recommended

cleaning solution (e.g., isopropyl alcohol). Even

small particles of dust or oil can significantly

affect calibration results.

Loose Stylus or Probe Connection

Ensure that the stylus is securely tightened to

the probe module and that the probe is firmly

mounted to the probe head. A loose connection

can introduce variability in the trigger point.

Worn or Damaged Stylus

Inspect the stylus tip for signs of wear, flatness,

or damage. A worn stylus will not have a

perfectly spherical tip, leading to inconsistent

measurements. Replace the stylus if any

damage is observed.

Environmental Factors

Vibrations from nearby equipment or

fluctuations in temperature can impact the

CMM's performance. Ensure the CMM is in a

stable environment as specified by the

manufacturer. The WENZEL LH 65 has an

operating temperature range of 15-30°C.[6]

Incorrect Probing Parameters

Verify that the probing speed, touch force, and

other calibration parameters in Metrosoft

QUARTIS are set according to the probe

manufacturer's recommendations.

Issue 2: "Probe Calibration Failed" or Specific Error
Message in Metrosoft QUARTIS
Symptoms:

Metrosoft QUARTIS displays a generic "Probe Calibration Failed" message.
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A specific error code, such as "E_ORIENTATION_CALCULATION", appears during the

calibration routine.[7]

Possible Causes and Solutions:

Cause Solution

Incorrect Probe Head Angle

For articulating probe heads, ensure that the

selected probe head angle (e.g., A0 B0) is

correctly defined and that the head is properly

seated at that angle. An incorrect orientation can

lead to calculation errors.

Incorrect Reference Sphere Location

If the reference sphere has been moved, its

position must be re-established with the master

probe before calibrating other styli. Ensure the

CMM can accurately locate and measure the

sphere.

Software Configuration Issue

Verify that the correct probe and stylus are

selected in the Metrosoft QUARTIS probe

management settings. Incorrectly defined stylus

length or tip diameter will cause the calibration

to fail.

Mechanical Issue with the CMM

In rare cases, a mechanical issue with the

CMM's drives or scales could cause positioning

errors that lead to calibration failure. If the

problem persists, contact WENZEL service for

support.

Insufficient Number of Measurement Points

Ensure that the number of points being

measured on the reference sphere is sufficient

for a robust calibration. Refer to the Metrosoft

QUARTIS manual for recommended settings.

Issue 3: Probe Changer Malfunction During Automatic
Calibration
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Symptoms:

The CMM fails to pick up or deposit a probe from the changer rack during an automatic

calibration sequence.

A collision occurs between the probe and the changer rack.

Possible Causes and Solutions:

Cause Solution

Incorrect Probe Changer Rack Calibration

The positions of the ports in the probe changer

rack must be accurately calibrated. If the rack

has been bumped or moved, it will need to be

recalibrated.

Debris in the Probe Changer Port

Inspect the probe changer ports for any debris

that may be obstructing the proper seating of

the probe.

Misaligned Probe in the Port

Ensure that the probes are correctly seated in

the changer ports. A misaligned probe may not

be picked up correctly by the CMM head.

Software Communication Error

Verify the communication between Metrosoft

QUARTIS and the probe changer controller. A

restart of the software and the CMM controller

may resolve temporary communication issues.

Experimental Protocols
Protocol 1: Standard Calibration of a Renishaw TP200
Touch-Trigger Probe

Preparation:

Ensure the WENZEL LH 65 CMM is powered on and has reached a stable operating

temperature.
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Clean the reference sphere and the stylus tip of the TP200 probe module with a lint-free

cloth and isopropyl alcohol.

Securely mount the reference sphere to the CMM table.

Procedure in Metrosoft QUARTIS:

Launch the Metrosoft QUARTIS software.

Select the probe to be calibrated from the probe management window.

Initiate the probe calibration routine.

If calibrating the master probe, the software will prompt you to manually take a point on

the top of the reference sphere to define its approximate location.

The CMM will then automatically measure a predefined number of points (typically 5-9) on

the surface of the reference sphere.

Metrosoft QUARTIS will calculate the effective stylus tip diameter and its center offset.

Data Analysis:

Review the calibration results, paying close attention to the standard deviation. A low

standard deviation indicates a good quality calibration.

Compare the calculated effective diameter to the nominal diameter of the stylus tip.

Protocol 2: Calibration of a Renishaw SP25M Scanning
Probe

Preparation:

Follow the same preparation steps as for the TP200 probe.

Procedure in Metrosoft QUARTIS:

Select the SP25M probe and the appropriate stylus configuration in the software.
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Initiate the scanning probe calibration routine. This process is typically more automated

than the touch-trigger calibration.

The CMM will perform a series of scans across the reference sphere at different latitudes

and longitudes.

Metrosoft QUARTIS utilizes a non-linear, third-order polynomial algorithm to characterize

the probe's performance across its entire operating range.[3][4]

Data Analysis:

The software will provide a detailed report of the calibration, including parameters that

define the probe's performance.

It is important to ensure that the calibration routine has been completed without any errors.

Quantitative Data Summary
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Parameter Typical Value/Range Notes

Probing Uncertainty (TP200) < 2 µm

This is the uncertainty

associated with a single touch-

trigger point.

Probing Uncertainty (SP25M) 1.4 µm

Specified probing uncertainty

for the SP25 head on a

WENZEL LH 65.[6]

Volumetric Scanning Probing

Uncertainty (SP25M)
2.0 µm

Represents the uncertainty

when performing a scanning

measurement.[6]

Calibration Standard Deviation < 0.002 mm (2 µm)

A common target for a high-

quality calibration. This value

can vary based on the probe

and stylus combination. A new

machine can often achieve

better results.

Reference Sphere Diameter

Tolerance

Grade 5 or better (±0.0001

mm)

The accuracy of the reference

sphere is critical for an

accurate calibration.

Visualizations
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Probe Calibration Fails

Inconsistent Results / High Std Dev?

Specific Error Message?

No

Clean Stylus & Sphere

Yes

Probe Changer Malfunction?

No

Verify Probe Head Angle

Yes

Recalibrate Changer Rack

Yes

Contact WENZEL Support

No

Check Stylus & Probe Connections

Inspect Stylus for Wear/Damage

Verify Stable Environment

Recalibrate Probe

Re-establish Sphere Location

Verify Software Configuration

Clean Changer Ports

Check Probe Seating in Port

If issue persists

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Calibration Process

Select Probe in Metrosoft QUARTIS

Is it the Master Probe?

Manually Define Sphere Location

Yes

Automatically Measure Reference Sphere

No

Software Calculates Probe Parameters
(Diameter, Center Offset)

Results within Tolerance?

Calibration Successful

Yes

Calibration Failed
(Refer to Troubleshooting Guide)

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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